Triphenylstannanylium;chloride

• CAS No.: 639-58-7
• Product Name: Triphenylstannanylium;chloride
• Molecular Formula: C18H15ClSn
• Molecular Weight: 385.5 g/mol
• IUPAC Name: chloro(triphenyl)stannane
• Standard InChI: InChI=1S/3C6H5.ClH.Sn/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1
• Standard InChIKey: NJVOZLGKTAPUTQ-UHFFFAOYSA-M
• SMILES: C1=CC=C(C=C1)[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)Cl
• Canonical SMILES: C1=CC=C(C=C1)[Sn+](C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]
• Boiling Point: 464 °F at 13.5 mm Hg (EPA, 1998); 240 °C @ 13.5 mm Hg
• Colorform: White, crystalline solid
• Melting Point: 223 °F (EPA, 1998); 103.5 °C
• Physical Description: Triphenyltin chloride is a white crystalline solid. Used as a rodent repellent, molluscicide, fungicide and insecticide. (EPA, 1998)
• Description: Triphenyltin chloride is a white crystalline solid. Used as a rodent repellent, molluscicide, fungicide and insecticide. (EPA, 1998); Fentin chloride is an organotin compound that is triphenylstannane in which the hydrogen attached to tin is replaced by a chloro group. A fungicide used to control blights on potatoes, leaf spot diseases on sugar beet and anthracnose on beans. It has a role as an immunosuppressive agent and an antifungal agrochemical. It is an organotin compound and a chlorine molecular entity. It derives from a triphenylstannane.
• Shelf Life: Stable when stored in dark with directed air. Hydrolyses to hydroxide in water.
• Solubility: 40 ppm in water at 20 °C; Moderately sol in organic solvents; Soluble in chloroform
• Synonyms: Triphenyltin Chloride; Aquatin; Brestanol; Chlorotriphenyltin; Fentin Chloride; GC 8993; General Chemicals 8993; HOE 2872; LS 4442; NSC 1214; NSC 43675; TPTC; Triphenylchlorostannane; Triphenylchlorotin; Triphenylstannyl Chloride; Triphenyltin Monoch
• PubChem Compound: 12540
• Last Modified: Nov 11 2021